Cas no 2172466-24-7 (2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2172466-24-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5877483
• PubChem ID: 165541887
• Update Time: 2025-10-24

2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• EN300-1482692
• 2-ethyl-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2172466-24-7

• Inchi： 1S/C28H34N2O5/c1-3-27(4-2,25(32)33)29-24(31)28(16-10-5-11-17-28)30-26(34)35-18-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,23H,3-5,10-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ANVGPAGOSRFESC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

Comprehensive Analysis of 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172466-24-7)

In the realm of synthetic organic chemistry and pharmaceutical intermediates, 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172466-24-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and biotechnology research.

The molecular structure of 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is highly valued for its stability under basic conditions and ease of removal under mild acidic conditions. This characteristic makes it indispensable in modern peptide coupling reactions, where selective deprotection is critical. Researchers frequently search for "Fmoc-protected amino acid applications" or "CAS 2172466-24-7 solubility" to optimize experimental protocols, reflecting its practical relevance.

Recent advancements in bioconjugation techniques and prodrug development have further elevated the importance of this compound. Its cyclohexyl and butanoic acid moieties contribute to enhanced lipophilicity, a property increasingly sought after in the design of bioactive peptides and targeted drug delivery systems. Discussions around "improving peptide stability" or "Fmoc cleavage conditions" often cite this molecule as a reference standard due to its well-documented performance in N-terminal protection strategies.

From a synthetic perspective, CAS 2172466-24-7 exemplifies the convergence of carboxylic acid reactivity and steric hindrance modulation. The ethyl and cyclohexyl groups introduce controlled steric effects, making it a subject of interest in studies on "side chain interactions in peptide folding." Analytical chemists frequently investigate its HPLC purification profiles, while computational chemists model its conformational dynamics to predict its behavior in complex macromolecular assemblies.

The compound's compatibility with green chemistry principles is another trending topic. As the pharmaceutical industry shifts toward sustainable synthesis, researchers explore solvent systems for 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid that minimize environmental impact. Queries like "eco-friendly Fmoc deprotection" or "CAS 2172466-24-7 in aqueous media" highlight this direction. Its stability data under various pH conditions also makes it a candidate for oral peptide formulations, addressing the growing demand for non-invasive biologics.

In analytical characterization, techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely applied to verify the purity and configuration of this compound. The presence of the fluorenyl group provides strong UV absorbance, facilitating detection in chromatographic methods. These attributes align with current interests in "high-throughput peptide analysis" and "quality control for GMP synthesis," making it a staple in contract manufacturing organizations (CMOs).

Looking ahead, the integration of 2172466-24-7 into automated peptide synthesizers and its potential in mirror-image peptide design (D-peptides) for therapeutic applications are emerging areas of exploration. With the rise of personalized medicine, this compound's role in producing tailored peptide therapeutics positions it at the forefront of precision chemistry. Its mention in patents related to immune-modulating peptides underscores its commercial and scientific value.

To summarize, 2-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid (CAS No. 2172466-24-7) represents a critical building block in contemporary chemical biology. Its multifaceted applications—from peptide vaccines to material science—coupled with ongoing innovations in synthetic methodology, ensure its enduring relevance in both academic and industrial settings.